Cas no 5465-42-9 (2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate)

2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate structure
5465-42-9 structure
Product Name:2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate
CAS No:5465-42-9
MF:C19H24N4O8S2
MW:500.545862197876
CID:942389
PubChem ID:232007
Update Time:2025-04-19

2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate Chemical and Physical Properties

Names and Identifiers

    • 2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate
    • N,N'-Bis-[4-(2-hydroxy-aethylsulfamoyl)-phenyl]-malonamid; Malonsaeure-bis-[4-(2-hydroxy-aethylsulfamoyl)-anilid]; 1,7-Heptanediamine,N1,N7-bis[3-(ethylamino)propyl]-; N,N'-bis-[4-(2-hydroxy-ethylsulfamoyl)-phenyl]-malonamide; N,N'-bis[3-(ethylamino)propyl]-1,7-heptanediamine; AC1Q4TV7; N,N'-bis[3-(ethylamino)propyl]-1,7-diaminoheptane; AC1L1U02; 132004-62-7; CTK4B7652; CHEMBL81149; Beph-3; AG-D-64996; ACMC-20mubm; N,N'-Bis(3-(ethylamin
    • NSC29009
    • 5465-42-9
    • N~1~,N~3~-Bis{4-[(2-hydroxyethyl)sulfamoyl]phenyl}propanediamide
    • DTXSID80969929
    • NSC-29009
    • Inchi: 1S/C19H24N4O8S2/c24-11-9-20-32(28,29)16-5-1-14(2-6-16)22-18(26)13-19(27)23-15-3-7-17(8-4-15)33(30,31)21-10-12-25/h1-8,20-21,24-25H,9-13H2,(H,22,26)(H,23,27)
    • InChI Key: DMUBCURXCUATKH-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(=CC=1)NC(CC(NC1C=CC(=CC=1)S(NCCO)(=O)=O)=O)=O)(NCCO)(=O)=O

Computed Properties

  • Exact Mass: 552.14877
  • Monoisotopic Mass: 552.14857
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 38
  • Rotatable Bond Count: 11
  • Complexity: 841
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 130
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.318
  • Boiling Point: 839.1°C at 760 mmHg
  • Flash Point: 461.2°C
  • Refractive Index: 1.627
  • PSA: 101.57
  • LogP: 2.28450

2-({3-[(4-methylphenyl)carbonyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl}amino)-2-oxoethyl 4-{[(4-chlorophenyl)carbonyl]amino}butanoate Related Literature

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